2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucop
2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucop
Brand Name:
Vulcanchem
CAS No.:
132760-29-3
VCID:
VC0237058
InChI:
InChI=1S/C48H90F2NO13P/c1-4-7-10-13-16-19-20-23-26-29-32-35-43(56)62-39(33-30-27-24-21-17-14-11-8-5-2)36-44(57)63-45(46(41(54)38-53)64-65(59,60)61)40(37-52)51-47(58)48(49,50)42(55)34-31-28-25-22-18-15-12-9-6-3/h37,39-42,45-46,53-55H,4-36,38H2,1-3H3,(H,51,58)(H2,59,60,61)/t39-,40+,41-,42-,45-,46-/m1/s1
SMILES:
CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)OC(C(C=O)NC(=O)C(C(CCCCCCCCCCC)O)(F)F)C(C(CO)O)OP(=O)(O)O
Molecular Formula:
C48H90F2NO13P
Molecular Weight:
958.2 g/mol
2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucop
CAS No.: 132760-29-3
Main Products
VCID: VC0237058
Molecular Formula: C48H90F2NO13P
Molecular Weight: 958.2 g/mol
| CAS No. | 132760-29-3 |
|---|---|
| Product Name | 2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucop |
| Molecular Formula | C48H90F2NO13P |
| Molecular Weight | 958.2 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-2-[[(3R)-2,2-difluoro-3-hydroxytetradecanoyl]amino]-5,6-dihydroxy-1-oxo-4-phosphonooxyhexan-3-yl] (3R)-3-tetradecanoyloxytetradecanoate |
| Standard InChI | InChI=1S/C48H90F2NO13P/c1-4-7-10-13-16-19-20-23-26-29-32-35-43(56)62-39(33-30-27-24-21-17-14-11-8-5-2)36-44(57)63-45(46(41(54)38-53)64-65(59,60)61)40(37-52)51-47(58)48(49,50)42(55)34-31-28-25-22-18-15-12-9-6-3/h37,39-42,45-46,53-55H,4-36,38H2,1-3H3,(H,51,58)(H2,59,60,61)/t39-,40+,41-,42-,45-,46-/m1/s1 |
| Standard InChIKey | KKIJXKWTTANJAM-JUDPWSNOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCC(=O)O[C@H](CCCCCCCCCCC)CC(=O)O[C@H]([C@H](C=O)NC(=O)C([C@@H](CCCCCCCCCCC)O)(F)F)[C@@H]([C@@H](CO)O)OP(=O)(O)O |
| SMILES | CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)OC(C(C=O)NC(=O)C(C(CCCCCCCCCCC)O)(F)F)C(C(CO)O)OP(=O)(O)O |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)OC(C(C=O)NC(=O)C(C(CCCCCCCCCCC)O)(F)F)C(C(CO)O)OP(=O)(O)O |
| Synonyms | 2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucopyranose 4-phosphate 2-deoxy-2-((2,2-difluoro-3-hydroxytetradecanoyl)amino)-3-O-(3-(tetradecanoyloxy)tetradecanoyl)glucopyranose 4-phosphate, 2(S), 3(R)-isomer 2-DTTTG |
| PubChem Compound | 3083185 |
| Last Modified | Nov 11 2021 |
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